molecular formula C17H16BrNO8S B286178 methyl {(5E)-5-[3-bromo-5-methoxy-4-(2-methoxy-2-oxoethoxy)benzylidene]-2,4-dioxo-1,3-thiazolidin-3-yl}acetate

methyl {(5E)-5-[3-bromo-5-methoxy-4-(2-methoxy-2-oxoethoxy)benzylidene]-2,4-dioxo-1,3-thiazolidin-3-yl}acetate

Cat. No. B286178
M. Wt: 474.3 g/mol
InChI Key: MLYIECKGBYFGNP-WUXMJOGZSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Methyl {(5E)-5-[3-bromo-5-methoxy-4-(2-methoxy-2-oxoethoxy)benzylidene]-2,4-dioxo-1,3-thiazolidin-3-yl}acetate is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications.

Mechanism of Action

The mechanism of action of Methyl {(5E)-5-[3-bromo-5-methoxy-4-(2-methoxy-2-oxoethoxy)benzylidene]-2,4-dioxo-1,3-thiazolidin-3-yl}acetate involves the inhibition of various enzymes and proteins that are involved in the growth and proliferation of cancer cells. It also exhibits anti-inflammatory properties by inhibiting the production of inflammatory cytokines. Additionally, it has been shown to have antibacterial activity by disrupting the bacterial cell wall.
Biochemical and Physiological Effects:
Methyl {(5E)-5-[3-bromo-5-methoxy-4-(2-methoxy-2-oxoethoxy)benzylidene]-2,4-dioxo-1,3-thiazolidin-3-yl}acetate has been shown to induce apoptosis (programmed cell death) in cancer cells, inhibit the production of inflammatory cytokines, and disrupt the bacterial cell wall. It has also been shown to have low toxicity and high selectivity towards cancer cells.

Advantages and Limitations for Lab Experiments

One of the main advantages of using Methyl {(5E)-5-[3-bromo-5-methoxy-4-(2-methoxy-2-oxoethoxy)benzylidene]-2,4-dioxo-1,3-thiazolidin-3-yl}acetate in lab experiments is its potential therapeutic applications in various fields of scientific research. However, one of the limitations is the lack of extensive research on its pharmacokinetics and pharmacodynamics.

Future Directions

There are several future directions for the research and development of Methyl {(5E)-5-[3-bromo-5-methoxy-4-(2-methoxy-2-oxoethoxy)benzylidene]-2,4-dioxo-1,3-thiazolidin-3-yl}acetate. These include:
1. Investigating its pharmacokinetics and pharmacodynamics to determine its optimal dosage and administration route.
2. Studying its potential use as a combination therapy with other anti-cancer drugs.
3. Exploring its potential use in the treatment of other diseases such as Alzheimer's and Parkinson's disease.
4. Investigating its potential use as a topical anti-bacterial agent.
5. Developing new derivatives of Methyl {(5E)-5-[3-bromo-5-methoxy-4-(2-methoxy-2-oxoethoxy)benzylidene]-2,4-dioxo-1,3-thiazolidin-3-yl}acetate with improved pharmacological properties.
Conclusion:
Methyl {(5E)-5-[3-bromo-5-methoxy-4-(2-methoxy-2-oxoethoxy)benzylidene]-2,4-dioxo-1,3-thiazolidin-3-yl}acetate is a chemical compound that has shown potential therapeutic applications in various fields of scientific research. Its anti-cancer, anti-inflammatory, and anti-bacterial properties make it a promising candidate for further research and development. However, more extensive research is needed on its pharmacokinetics and pharmacodynamics to determine its optimal dosage and administration route.

Synthesis Methods

The synthesis of Methyl {(5E)-5-[3-bromo-5-methoxy-4-(2-methoxy-2-oxoethoxy)benzylidene]-2,4-dioxo-1,3-thiazolidin-3-yl}acetate involves the reaction of 3-bromo-5-methoxy-4-(2-methoxy-2-oxoethoxy)benzaldehyde with thiosemicarbazide in the presence of acetic acid. The resulting product is then reacted with methyl acetoacetate to yield the final compound.

Scientific Research Applications

Methyl {(5E)-5-[3-bromo-5-methoxy-4-(2-methoxy-2-oxoethoxy)benzylidene]-2,4-dioxo-1,3-thiazolidin-3-yl}acetate has been shown to have potential therapeutic applications in various fields of scientific research. It has been studied for its anti-cancer, anti-inflammatory, and anti-bacterial properties.

properties

Molecular Formula

C17H16BrNO8S

Molecular Weight

474.3 g/mol

IUPAC Name

methyl 2-[(5E)-5-[[3-bromo-5-methoxy-4-(2-methoxy-2-oxoethoxy)phenyl]methylidene]-2,4-dioxo-1,3-thiazolidin-3-yl]acetate

InChI

InChI=1S/C17H16BrNO8S/c1-24-11-5-9(4-10(18)15(11)27-8-14(21)26-3)6-12-16(22)19(17(23)28-12)7-13(20)25-2/h4-6H,7-8H2,1-3H3/b12-6+

InChI Key

MLYIECKGBYFGNP-WUXMJOGZSA-N

Isomeric SMILES

COC1=C(C(=CC(=C1)/C=C/2\C(=O)N(C(=O)S2)CC(=O)OC)Br)OCC(=O)OC

SMILES

COC1=C(C(=CC(=C1)C=C2C(=O)N(C(=O)S2)CC(=O)OC)Br)OCC(=O)OC

Canonical SMILES

COC1=C(C(=CC(=C1)C=C2C(=O)N(C(=O)S2)CC(=O)OC)Br)OCC(=O)OC

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.